Cas no 31466-46-3 (2-Phenyl-2-(1-pyrrolidinyl)ethanamine)

• Product Name: 2-Phenyl-2-(1-pyrrolidinyl)ethanamine
• CAS No: 31466-46-3
• Molecular Formula: C₁₂H₁₈N₂
• Molecular Weight: 190.28472
• MDL: MFCD01631939
• CID: 299060
• PubChem ID: 4992130

2-Phenyl-2-(1-pyrrolidinyl)ethanamine Properties

Names and Identifiers

• 2-Phenyl-2-(pyrrolidin-1-yl)ethanamine
• 1-Pyrrolidineethanamine, .beta.-phenyl-
• 1-Pyrrolidineethanamine,b-phenyl-
• 2-phenyl-2-pyrrolidin-1-ylethanamine
• 2-Phenyl-2-pyrrolidin-1-yl-ethylamine
• 2-phenyl-2-pyrrolidinylethylamine
• 2-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
• 31466-46-3
• F3308-1195
• AKOS000200883
• EN300-10762
• SCHEMBL468998
• DTXSID00407318
• FT-0691169
• HMS1788B21
• MFCD01631939
• CS-0450902
• 2-phenyl-2-pyrrolidinylethylamine, AldrichCPR
• AKOS016040359
• 2-phenyl-2-(1-pyrrolidinyl)ethanamine
• BS-13892
• 2-Phenyl-2-(1-pyrrolidinyl)ethylamine
• BB 0218471
• STL371948
• DA-25714
• BBL029434

• MDL： MFCD01631939
• InChIKey： DIFGFCHLYHBEMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2/c13-10-12(14-8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,13H2
• SMILES： C1=CC=C(C=C1)C(CN)N2CCCC2

Computed Properties

• Exact Mass: 190.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.146998583g/mol
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• LogP: 2.42040
• PSA: 29.26000
• Refractive Index: 1.577
• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 116°C
• Density: 1.062

2-Phenyl-2-(1-pyrrolidinyl)ethanamine Security Information

• Safety Instruction： 45
• Dangerous goods sign：
• Risk Phrases： 25

2-Phenyl-2-(1-pyrrolidinyl)ethanamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%